3-(cyclohexylmethyl)-5-[(3-fluorobenzyl)sulfanyl]-8,9-dimethoxyimidazo[1,2-c]quinazolin-2(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Biological Activity
Research indicates that 2-sulfanyl-substituted quinazolinones, a category including compounds similar to the one , have been synthesized and evaluated for biological activities such as anti-monoamine oxidase and antitumor effects. These synthesized compounds displayed high efficacy in both areas (Markosyan et al., 2015).
Antiviral Activities
Novel quinazolin-4(3H)-ones, synthesized using microwave techniques, were evaluated for their antiviral effectiveness against a range of viruses, including influenza and severe acute respiratory syndrome corona. Some compounds showed significant inhibition of avian influenza virus replication, demonstrating their potential in antiviral therapy (Selvam et al., 2007).
Antifungal Activity
Studies on 6-fluoro-4-quinazolinol derivatives, related to the compound , revealed strong antifungal activities. These compounds showed high efficacy against various fungi, and detailed examinations of their action mechanism indicated significant disruption of fungal cellular processes (Xu et al., 2007).
Antibacterial Properties
Quinoxalinone derivatives, structurally related to the compound of interest, were synthesized and evaluated for antibacterial activities. These compounds showed promising results against several bacterial strains, highlighting their potential as antibacterial agents (Shaaban et al., 2009).
Antitumor Activities
Research on dihydroquinazoline derivatives, which are structurally similar, demonstrated significant antitumor properties. These compounds were synthesized and tested in cancer models, showing potential as antitumor agents (Markosyan et al., 2019).
Properties
IUPAC Name |
3-(cyclohexylmethyl)-5-[(3-fluorophenyl)methylsulfanyl]-8,9-dimethoxy-3H-imidazo[1,2-c]quinazolin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28FN3O3S/c1-32-22-13-19-20(14-23(22)33-2)28-26(34-15-17-9-6-10-18(27)11-17)30-21(25(31)29-24(19)30)12-16-7-4-3-5-8-16/h6,9-11,13-14,16,21H,3-5,7-8,12,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGQGYQJWPAZWMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)C3=NC(=O)C(N3C(=N2)SCC4=CC(=CC=C4)F)CC5CCCCC5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.